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Compound of Interest

Compound Name:
2,6-Dibromo-3-chloro-5-

nitropyridine

CAS No.: 55304-81-9

Cat. No.: B13976055

Get Quote

Chemical Profile & Solubility Fundamentals
2,6-Dibromo-3-chloro-5-nitropyridine is a highly electron-deficient heterocyclic scaffold. The

presence of three halogen atoms and a nitro group creates a molecule with high lipophilicity

(LogP > 3.0 estimated) and low lattice energy relative to non-nitrated analogs, generally

facilitating solubility in organic media.

However, the defining feature of this molecule is not just solubility but reactive stability. The 2-

and 6-positions are activated by the 5-nitro group and the ring nitrogen, making them highly

susceptible to Nucleophilic Aromatic Substitution (

).

Theoretical Solubility Framework (Hansen Solubility
Parameters)
Based on structural analogs, the solubility behavior is governed by dispersion forces ($

\delta_d
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\delta_p

\delta_h $).

Solvent Class Predicted Solubility
Interaction
Mechanism

Suitability Rating

Halogenated (DCM,

Chloroform)
High (>100 mg/mL)

Strong

dispersion/polar

matching.

Excellent (Inert)

Polar Aprotic (DMF,

DMSO, NMP)

Very High (>200

mg/mL)

Dipole-dipole

interactions.

Good (Hard to

remove)

Esters/Ketones

(EtOAc, Acetone)
Moderate-High Polar interactions.

Good (Process

friendly)

Aromatics (Toluene,

Xylene)
Moderate

-

stacking interactions.

Moderate (Heating

req.)

Alcohols (MeOH,

EtOH, IPA)
Moderate

Polarity match, but

nucleophilic.

DANGER (Reactivity

risk)

Alkanes (Hexane,

Heptane)
Low (<1 mg/mL) Mismatch in polarity. Poor (Anti-solvent)

Critical Stability Warning: The Nucleophilic Trap
WARNING: While 2,6-Dibromo-3-chloro-5-nitropyridine is physically soluble in alcohols

(Methanol, Ethanol), these solvents are chemically incompatible for long-term storage or high-

temperature processing.

The 5-nitro group strongly withdraws electron density, activating the C-2 and C-6 bromine

atoms. In protic, nucleophilic solvents (like MeOH), a slow

reaction can occur, displacing a bromide with a methoxide ion, especially if any base is present
or upon heating.

Recommendation:
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Primary Solvents: Dichloromethane (DCM), Ethyl Acetate, or Toluene.

Avoid: Primary alcohols or amines unless they are the intended reactants.

Visualization: Reactivity vs. Solubility Pathway

2,6-Dibromo-3-chloro-
5-nitropyridine Solvent Choice

Halogenated/Aprotic
(DCM, THF, EtOAc)Inert

Nucleophilic/Protic
(MeOH, EtOH, Amines)

Reactive

Stable Solution
(Suitable for Storage)

SnAr Degradation
(Formation of Alkoxy impurity)

Time/Heat

Click to download full resolution via product page

Figure 1: Solvent selection logic emphasizing chemical stability over physical solubility.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to establish precise solubility limits for your specific batch.

Materials:

Analytical Balance (0.1 mg precision)

Scintillation Vials (20 mL) with PTFE-lined caps

Syringe Filters (0.45 µm PTFE - compatible with aggressive solvents)

Target Solvent (Anhydrous grade recommended)

Workflow:

Saturation: Add excess 2,6-Dibromo-3-chloro-5-nitropyridine solid (approx. 100 mg) to 1

mL of solvent in a vial.

Equilibration: Vortex for 1 minute, then sonicate for 10 minutes at ambient temperature (
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). If solid dissolves completely, add more until a visible precipitate remains.

Agitation: Shake/stir for 4 hours (or overnight for maximum accuracy) to ensure equilibrium.

Filtration: Draw the supernatant through a 0.45 µm PTFE syringe filter into a tared vial.

Evaporation: Evaporate the solvent under a stream of nitrogen or in a vacuum oven.

Quantification: Weigh the dried residue.

Calculation:

Protocol B: Solvent Swap for Crystallization
This compound likely crystallizes well using a "Solvent/Anti-solvent" method due to its high

halogen content.

Dissolution: Dissolve crude material in a minimal volume of warm DCM or Ethyl Acetate (

).

Anti-solvent Addition: Slowly add Hexane or Heptane dropwise while stirring until persistent

turbidity is observed.

Cooling: Allow the mixture to cool slowly to room temperature, then to

.

Harvest: Filter the resulting crystals. Note: This purifies the compound from polar impurities.

Solvent Compatibility Matrix
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Solvent Solubility Stability Risk Application Notes

Dichloromethane

(DCM)
High Low

Best for extraction and

transport.

Ethyl Acetate High Low
Excellent "green"

alternative to DCM.

Tetrahydrofuran (THF) High Low
Good for reactions;

watch for peroxides.

Acetonitrile (MeCN) Moderate Low
Ideal for HPLC and

SnAr reactions.

Dimethylformamide

(DMF)
Very High Moderate

Hard to remove; use

for high-T reactions.

Methanol / Ethanol Moderate High
Avoid. Risk of alkoxy-

substitution.

Water Insoluble Low
Useful only for

washing/precipitation.

Safety & Handling (E-E-A-T)
As a senior scientist, I must highlight that polysubstituted nitropyridines often possess

sensitizing properties and potential thermal instability.

Skin Sensitization: Halogenated nitropyridines are potent alkylating agents. They can cause

severe contact dermatitis. Double-gloving (Nitrile) is mandatory.

Energetic Potential: The combination of a nitro group on a strained/halogenated ring can be

shock-sensitive or thermally unstable.

Do not concentrate to dryness at temperatures >

without DSC (Differential Scanning Calorimetry) data.

Always test small scale (<100 mg) before scaling up.
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Workflow: Safe Dissolution Process

Start: Solid Handling

PPE Check:
Nitrile Gloves x2

Fume Hood

Weigh Solid
(Anti-static gun recommended)

Add Non-Nucleophilic Solvent
(DCM/EtOAc)

Sonicate/Vortex
(Avoid Heat > 40°C)

Visual Check:
Clear Solution?

Proceed to Application

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for handling halogenated nitropyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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